Cas no 1404561-05-2 (tert-butyl N-(5-bromo-2-nitrophenyl)carbamate)

• Product Name: tert-butyl N-(5-bromo-2-nitrophenyl)carbamate
• CAS No: 1404561-05-2
• MF: C₁₁H₁₃BrN₂O₄
• MW: 317.135922193527
• CID: 5179754
• PubChem ID: 59737399
• Update Time: 2025-06-08

tert-butyl N-(5-bromo-2-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(5-bromo-2-nitrophenyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(5-bromo-2-nitrophenyl)carbamate

• Inchi： 1S/C11H13BrN2O4/c1-11(2,3)18-10(15)13-8-6-7(12)4-5-9(8)14(16)17/h4-6H,1-3H3,(H,13,15)
• InChI Key： ICMYLCQZXHYLHO-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC(Br)=CC=C1[N+]([O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-(5-bromo-2-nitrophenyl)carbamate

Comprehensive Overview of tert-butyl N-(5-bromo-2-nitrophenyl)carbamate (CAS No. 1404561-05-2)

tert-butyl N-(5-bromo-2-nitrophenyl)carbamate (CAS No. 1404561-05-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure, featuring a tert-butyl group, a carbamate linkage, and a nitrophenyl moiety, makes it a valuable intermediate in the synthesis of complex molecules. Researchers often focus on its brominated aromatic properties, which enhance reactivity in cross-coupling reactions, a hot topic in modern drug discovery.

In recent years, the demand for nitrophenyl derivatives has surged due to their role in developing kinase inhibitors and antibacterial agents. A frequent search query among chemists is "How to optimize the synthesis of tert-butyl N-(5-bromo-2-nitrophenyl)carbamate," reflecting its technical relevance. The compound’s electron-withdrawing nitro group and bulky tert-butyl substituent are key to its stability and selectivity, aligning with trends in green chemistry and atom-efficient reactions.

From an SEO perspective, terms like "CAS 1404561-05-2 supplier" or "tert-butyl carbamate applications" rank highly, indicating commercial and academic interest. Analytical techniques such as HPLC purity testing and NMR characterization are critical for quality control, addressing another common user concern: "How to validate the purity of nitrophenyl carbamates."

The compound’s versatility extends to peptide coupling and protecting group strategies, topics frequently discussed in organic synthesis forums. Its 5-bromo-2-nitro scaffold is particularly notable for palladium-catalyzed reactions, a staple in click chemistry methodologies. This aligns with industry shifts toward high-yield, low-waste processes, a recurring theme in sustainable chemistry debates.

In summary, tert-butyl N-(5-bromo-2-nitrophenyl)carbamate (CAS No. 1404561-05-2) bridges theoretical research and industrial applications, driven by its structural uniqueness and adaptability to cutting-edge synthetic protocols. Its prominence in drug intermediate markets and alignment with eco-friendly synthesis trends ensure continued relevance in scientific literature and commercial catalogs.